molecular formula C5H5BrF2N2 B6231729 2-bromo-5-(difluoromethyl)-1-methyl-1H-imidazole CAS No. 1781168-55-5

2-bromo-5-(difluoromethyl)-1-methyl-1H-imidazole

Cat. No. B6231729
CAS RN: 1781168-55-5
M. Wt: 211
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-bromo-5-(difluoromethyl)-1-methyl-1H-imidazole” is a compound that contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The compound also has a bromine atom and a difluoromethyl group attached to the ring .


Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the imidazole ring, followed by the introduction of the bromine and difluoromethyl groups. This could potentially be achieved through methods such as nucleophilic substitution or electrophilic aromatic substitution .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the planar imidazole ring. The electronegative bromine and fluorine atoms would likely create regions of high electron density, which could influence the compound’s reactivity .


Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the bromine and difluoromethyl groups. The bromine atom could potentially be replaced in a nucleophilic substitution reaction. The difluoromethyl group might also influence the compound’s reactivity due to the presence of the highly electronegative fluorine atoms .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromine and difluoromethyl groups could potentially increase the compound’s polarity, influencing properties such as solubility and boiling point .

Safety and Hazards

As with any chemical compound, handling “2-bromo-5-(difluoromethyl)-1-methyl-1H-imidazole” would require appropriate safety measures. This includes wearing proper personal protective equipment and working in a well-ventilated area .

Future Directions

The study and application of imidazole derivatives is a broad and active area of research. Potential future directions could include exploring the compound’s biological activity or developing new synthetic methods .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-5-(difluoromethyl)-1-methyl-1H-imidazole involves the reaction of 2-bromo-1-methyl-1H-imidazole with difluoromethyl bromide in the presence of a base.", "Starting Materials": [ "2-bromo-1-methyl-1H-imidazole", "difluoromethyl bromide", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 2-bromo-1-methyl-1H-imidazole to a reaction flask", "Add difluoromethyl bromide to the reaction flask", "Add a base (e.g. potassium carbonate) to the reaction flask", "Heat the reaction mixture to a suitable temperature (e.g. 80-100°C) and stir for a suitable time (e.g. 12-24 hours)", "Cool the reaction mixture and filter the precipitate", "Wash the precipitate with a suitable solvent (e.g. water or ethanol)", "Dry the product under vacuum to obtain 2-bromo-5-(difluoromethyl)-1-methyl-1H-imidazole" ] }

CAS RN

1781168-55-5

Product Name

2-bromo-5-(difluoromethyl)-1-methyl-1H-imidazole

Molecular Formula

C5H5BrF2N2

Molecular Weight

211

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.